5-Cyclopropoxy-6-isopropoxynicotinamide

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-propan-2-yloxypyridine-3-carboxamide
• InChI: InChI=1S/C12H16N2O3/c1-7(2)16-12-10(17-9-3-4-9)5-8(6-14-12)11(13)15/h5-7,9H,3-4H2,1-2H3,(H2,13,15)
• InChI Key: VQNFAUIXVKACCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=N1)C(=O)N)OC2CC2

Description

The query requests a detailed comparison of 5-Cyclopropoxy-6-isopropoxynicotinamide with analogous compounds, including data tables and research findings. However, the provided evidence focuses on machine learning architectures (e.g., Transformer models, BERT, RoBERTa) and their performance on NLP tasks . These papers discuss model architectures, pretraining methodologies, and benchmark results but lack any chemical or pharmacological data.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-isopropoxynicotinamide typically involves the reaction of nicotinic acid derivatives with cyclopropyl and isopropyl alcohols under specific conditions. One common method involves the use of cyclopropyl bromide and isopropyl bromide as alkylating agents in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-6-isopropoxynicotinamide follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs. This often includes the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to ensure high-quality production .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-isopropoxynicotinamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy or isopropoxy groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropoxy-6-isopropoxy-nicotinic acid, while reduction could produce cyclopropoxy-6-isopropoxy-nicotinyl alcohol .

Scientific Research Applications

5-Cyclopropoxy-6-isopropoxynicotinamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-isopropoxynicotinamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may influence cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Critical Analysis of the Evidence

The evidence includes:

• Transformer architecture (2017), emphasizing attention mechanisms for sequence modeling .
• BERT (2018) and RoBERTa (2019), highlighting bidirectional pretraining and optimization strategies .
• T5 (2019), exploring transfer learning frameworks .
• GPT-2 (2019), demonstrating zero-shot task transfer capabilities .

None of these papers address organic chemistry, nicotinamide derivatives, or structure-activity relationships (SAR). For example:

• BERT’s GLUE score improvements and RoBERTa’s training optimizations are unrelated to chemical properties like solubility, potency, or metabolic stability.

Implications of the Evidence Gap

A scientifically rigorous comparison of 5-Cyclopropoxy-6-isopropoxynicotinamide would require:

• Structural analogs : Compounds with modified cyclopropoxy/isopropoxy groups or nicotinamide backbones.
• Experimental data : Pharmacokinetic (e.g., bioavailability, half-life) and pharmacodynamic (e.g., IC50, binding affinity) metrics.
• Therapeutic context : Applications in drug development (e.g., kinase inhibition, antiviral activity).

Recommended Approach for Future Research

To address the query accurately, the following steps are necessary:

Curate domain-specific evidence : Peer-reviewed articles on nicotinamide derivatives, cyclopropane-containing compounds, and SAR studies.

Analyze chemical databases : PubChem, ChEMBL, or Reaxys for structural and bioactivity data.

Compare functional groups : For example, replacing cyclopropoxy with methoxy or tert-butoxy groups and evaluating their effects on target binding.